Cas no 1549801-37-7 (Tert-butyl 4-aminoquinoline-2-carboxylate)

• Product Name: Tert-butyl 4-aminoquinoline-2-carboxylate
• CAS No: 1549801-37-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6378140
• PubChem ID: 115485953
• Update Time: 2025-10-28

Tert-butyl 4-aminoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1549801-37-7
• EN300-6508769
• tert-butyl 4-aminoquinoline-2-carboxylate
• Tert-butyl 4-aminoquinoline-2-carboxylate

• Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)12-8-10(15)9-6-4-5-7-11(9)16-12/h4-8H,1-3H3,(H2,15,16)
• InChI Key： ISPDRDCZCPZLEW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C2C=CC=CC=2N=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 4-aminoquinoline-2-carboxylate

Introduction to Tert-butyl 4-aminoquinoline-2-carboxylate (CAS No. 1549801-37-7)

Tert-butyl 4-aminoquinoline-2-carboxylate, with the chemical identifier CAS No. 1549801-37-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities. The structural features of Tert-butyl 4-aminoquinoline-2-carboxylate, particularly the presence of an amino group at the 4-position and a tert-butyl ester at the 2-position, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of Tert-butyl 4-aminoquinoline-2-carboxylate involves multi-step organic transformations, typically starting from commercially available quinoline precursors. The introduction of the amino group at the 4-position enhances the compound's reactivity, making it a valuable intermediate in the preparation of more complex molecules. The tert-butyl ester moiety not only influences the solubility and stability of the compound but also serves as a handle for further functionalization, enabling the development of novel derivatives with tailored biological properties.

In recent years, quinoline derivatives have been extensively studied for their potential in combating various diseases, particularly infectious diseases and cancer. The amino group in Tert-butyl 4-aminoquinoline-2-carboxylate allows for interactions with biological targets such as enzymes and receptors, which are crucial for developing therapeutic agents. Furthermore, the tert-butyl ester can be hydrolyzed under specific conditions to yield a free carboxylic acid group, expanding the compound's utility in synthetic chemistry.

One of the most promising applications of Tert-butyl 4-aminoquinoline-2-carboxylate is in the development of antimalarial drugs. Quinoline derivatives have a long history in antimalarial therapy, with chloroquine being a well-known example. The structural modifications introduced in Tert-butyl 4-aminoquinoline-2-carboxylate aim to enhance its efficacy against drug-resistant strains of Plasmodium falciparum while minimizing side effects. Preliminary studies have shown that this compound exhibits potent activity against both chloroquine-sensitive and -resistant malaria parasites, making it a promising candidate for further development.

Additionally, Tert-butyl 4-aminoquinoline-2-carboxylate has shown potential in oncology research. Quinoline derivatives have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cells. The amino group at the 4-position of Tert-butyl 4-aminoquinoline-2-carboxylate facilitates interactions with these kinases, leading to their inhibition and subsequent disruption of cancer cell signaling pathways. Early preclinical studies have demonstrated encouraging results in cell culture models, suggesting that this compound could be developed into a novel anticancer agent.

The chemical properties of Tert-butyl 4-aminoquinoline-2-carboxylate also make it an attractive scaffold for designing compounds with antimicrobial and anti-inflammatory activities. The quinoline core is known to interact with bacterial enzymes and DNA gyrase, contributing to its effectiveness against Gram-negative bacteria. Furthermore, modifications at the amino and ester positions can fine-tune the compound's pharmacokinetic profile, improving its bioavailability and therapeutic window.

In conclusion, Tert-butyl 4-aminoquinoline-2-carboxylate (CAS No. 1549801-37-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable interactions with various biological targets, making it valuable for treating infectious diseases, cancer, and other disorders. Ongoing research continues to explore new derivatives and applications of this compound, highlighting its importance in modern medicinal chemistry.